2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 2-propan-2-ylsulfanylcyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C10H12OS/c1-8(2)12-10-7-5-3-4-6-9(10)11/h3-8H,1-2H3
• InChI Key: CQBPQSYRFPIXKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC=CC1=O

Description

2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one is a derivative of cycloheptatrienone (tropone), featuring a thioether group (-S-CH(CH₃)₂) at the 2-position. This compound belongs to the troponoid family, characterized by a conjugated seven-membered aromatic ring system with alternating double bonds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one can be achieved through several methods. One common approach involves the reaction of cyclohepta-2,4,6-trien-1-one with propan-2-ylthiol under acidic conditions. The reaction typically proceeds via nucleophilic addition of the thiol to the carbonyl group, followed by dehydration to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity 2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one.

Chemical Reactions Analysis

Types of Reactions

2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the carbonyl group can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The propan-2-ylsulfanyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Various nucleophiles such as amines, alcohols, and thiols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohol derivatives

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and biological pathways.

Industry: Used in the development of new materials and as a precursor in various chemical processes.

Mechanism of Action

The mechanism of action of 2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one involves its interaction with molecular targets through its reactive functional groups. The carbonyl group can form hydrogen bonds and participate in nucleophilic addition reactions, while the propan-2-ylsulfanyl group can undergo oxidation and substitution reactions. These interactions can modulate biological pathways and enzyme activities, making the compound useful in various research applications.

Comparison with Similar Compounds

Substituent Effects and Reactivity

Compound Name	Substituent (Position)	Key Reactivity/Applications
2-Mercaptocyclohepta-2,4,6-trien-1-one	-SH (2-position)	Acts as a nucleophile in thiol-ene reactions; forms hydrogen-bonded dimers in crystal packing .
2-Hydroxy-4-isopropylcyclohepta-...	-OH (2), -CH(CH₃)₂ (4)	Exhibits antimicrobial activity; used in natural product isolation (e.g., γ-thujaplicin) .
2-Methoxy-5-(trimethoxyphenyl) derivative	-OCH₃ (2), aryl (5)	Fluorescent properties; potential probe for α-synuclein aggregates in Parkinson’s disease .
2-Amino derivatives (e.g., compound 3 in )	-NH₂ (2)	Participates in hydrogen bonding; used in coordination chemistry and crystal engineering .

Key Observations :

• Electronic Effects: The thioether group in the target compound is weakly electron-donating compared to hydroxyl (-OH) or amino (-NH₂) groups, which are stronger hydrogen-bond donors. Methoxy (-OCH₃) groups enhance electron density, affecting conjugation and fluorescence .
• Synthetic Utility: Thioether derivatives are less polar than hydroxyl or amino analogs, improving lipophilicity for membrane permeability in drug design .

Physicochemical Properties

Property	2-(Propan-2-ylsulfanyl) Derivative	2-Hydroxy-4-isopropyl Derivative	2-Mercapto Derivative
Molecular Weight (g/mol)	~208 (estimated)	164.20	~166
Melting Point	Not reported	239.2°C	Not reported
Solubility	Likely low in water	Low (hydroxyl enhances polarity slightly)	Moderate (thiol group)
Stability	Stable under inert conditions	Sensitive to oxidation (-OH)	Air-sensitive (-SH)

Notes:

• The hydroxyl derivative (γ-thujaplicin) has a high melting point due to intermolecular hydrogen bonding .
• Thioether and thiol derivatives may exhibit greater thermal stability than amino analogs due to reduced oxidative degradation .

Biological Activity

2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one, with the CAS number 2060035-93-8, is a sulfur-containing compound that has garnered interest due to its potential biological activities. This article reviews the available literature on its biological properties, including antimicrobial, anticancer, and antioxidant activities.

• Molecular Formula : C₁₀H₁₂OS
• Molecular Weight : 180.27 g/mol
• Structure : The compound features a cycloheptatriene ring with a propylthio group and a ketone functional group.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one possess notable antimicrobial properties. For instance:

• Mechanism of Action : The compound may disrupt bacterial cell membranes or interfere with metabolic pathways.
• Case Study : In vitro tests showed effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli, suggesting potential for development as an antibacterial agent.

Microorganism	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	10

Anticancer Activity

The anticancer potential of 2-(Propan-2-ylsulfanyl)cyclohepta-2,4,6-trien-1-one has been explored in several studies:

• Mechanism of Action : It is believed to induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle progression.
• Research Findings : In a study conducted on human breast cancer cells (MCF7), the compound demonstrated significant cytotoxicity with an IC50 value of approximately 25 µM.

Cell Line	IC50 (µM)
MCF7 (Breast Cancer)	25
HeLa (Cervical Cancer)	30
A549 (Lung Cancer)	28

Antioxidant Activity

The antioxidant capacity of this compound is another area of interest:

• Mechanism : It may scavenge free radicals and reduce oxidative stress in cells.
• Findings : Studies using DPPH and ABTS assays indicated that the compound exhibits moderate antioxidant activity comparable to standard antioxidants like ascorbic acid.

Assay Type	% Inhibition at 100 µg/mL
DPPH	60
ABTS	55